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Compound of Interest

Compound Name: 5-Bromo-4-fluoroisatoic anhydride

Cat. No.: B1382142 Get Quote

An in-depth technical guide on the material safety of 5-Bromo-4-fluoroisatoic anhydride is

provided below, intended for researchers, scientists, and professionals in drug development.

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 5-Bromo-4-fluoroisatoic
anhydride (CAS: 1440535-66-9) is not readily available in the public domain. The following

guide has been compiled from information on this specific chemical and supplemented with

data from the closely related compound, 5-Bromoisatoic anhydride (CAS: 4692-98-2). All

information pertaining to the related compound will be clearly marked. This guide should be

used for informational purposes only and is not a substitute for a manufacturer-provided Safety

Data Sheet (SDS).

Chemical Identification and Properties
This section details the fundamental chemical identity and physical properties of 5-Bromo-4-
fluoroisatoic anhydride.
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Property Value Reference

Chemical Name
5-Bromo-4-fluoroisatoic

anhydride
[1]

Synonyms

6-Bromo-7-fluoro-2H-3,1-

benzoxazine-2,4(1H)-dione, 6-

Bromo-7-fluoro-1H-benzo[d][1]

[2]oxazine-2,4-dione

[1]

CAS Number 1440535-66-9 [1]

Molecular Formula C₈H₃BrFNO₃ [1]

Molecular Weight 260.02 g/mol [1]

Appearance
Faint orange to faint red

powder
[1]

Purity 95% [1]

Melting Point

280-285 °C (decomposes)

(Data for 5-Bromoisatoic

anhydride)

[3]

Solubility

Soluble in Dimethylformamide

(Data for 5-Bromoisatoic

anhydride)

Hazard Identification and Safety Precautions
This section outlines the potential hazards associated with the related compound, 5-

Bromoisatoic anhydride, and the recommended safety precautions. It is prudent to handle 5-
Bromo-4-fluoroisatoic anhydride with similar precautions.

Hazard Statements for 5-Bromoisatoic anhydride:
Causes skin irritation.

Causes serious eye irritation.
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May cause respiratory irritation.[4]

May damage fertility or the unborn child.[4]

Precautionary Statements for 5-Bromoisatoic anhydride:
Obtain special instructions before use.[4]

Do not handle until all safety precautions have been read and understood.[4]

Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

Wash face, hands, and any exposed skin thoroughly after handling.[4]

Use only outdoors or in a well-ventilated area.[4]

Wear protective gloves/protective clothing/eye protection/face protection.

Store in a well-ventilated place. Keep container tightly closed.[4]

Store locked up.[4]

Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols: Handling and Storage
Detailed experimental protocols for 5-Bromo-4-fluoroisatoic anhydride are not available.

However, based on the information for similar compounds, the following general procedures

are recommended.

Handling:
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid the formation of dust.[4]

Do not get in eyes, on skin, or on clothing.[4]

Avoid ingestion and inhalation.[4]
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Use personal protective equipment as required, including safety glasses, gloves, and a lab

coat.[4]

Storage:
Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Incompatible with strong oxidizing agents.[4]

First-Aid Measures
The following first-aid measures are based on data for 5-Bromoisatoic anhydride and should be

followed in case of exposure to 5-Bromo-4-fluoroisatoic anhydride.
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Exposure Route First-Aid Protocol Reference

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Get medical

attention.

[4]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. If skin

irritation occurs, get medical

advice/attention. Take off

contaminated clothing and

wash before reuse.

[4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[4]

Ingestion
Do NOT induce vomiting. Get

medical attention.
[4]

Accidental Release Measures
In the event of a spill, the following measures, derived from information on similar compounds,

should be taken.

Ensure adequate ventilation.[4]

Use personal protective equipment.[4]

Avoid dust formation.[4]
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Sweep up and shovel into suitable containers for disposal.[4]

Do not let the product enter drains.[5]

Visualizations
The following diagrams illustrate general safety and experimental workflows relevant to

handling chemical compounds like 5-Bromo-4-fluoroisatoic anhydride.
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Figure 1: General Chemical Spill Workflow
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Caption: General workflow for responding to a chemical spill.
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Figure 2: First-Aid Decision Logic
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Caption: Decision-making process for first aid after chemical exposure.

Figure 3: Recommended Personal Protective Equipment (PPE)
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Caption: Essential personal protective equipment for handling this chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1382142?utm_src=pdf-body-img
https://www.benchchem.com/product/b1382142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1382142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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